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Compound of Interest

Compound Name: ICBA

Cat. No.: B594583 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential information on the

proper disposal procedures for ICBA (Indene-C60 bisadduct), a fullerene derivative commonly

used in organic electronics research. Adherence to these guidelines is crucial for maintaining a

safe laboratory environment and ensuring regulatory compliance.

ICBA Chemical and Physical Properties
A summary of the key quantitative data for ICBA is presented below, allowing for easy

reference and comparison.

Property Value

Chemical Name Indene-C60 bisadduct

Molecular Formula C_78_H_16_

CAS Number 1207461-57-1

Appearance Brown to black powder or crystals

Solubility
Experiences solubility problems in common

organic solvents

Hazard Classification and Safety Precautions
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There is conflicting information regarding the hazard classification of ICBA. One safety data

sheet (SDS) indicates that it is not a hazardous substance or mixture according to Regulation

(EC) No. 1272/2008. However, another SDS for a similar C60 derivative classifies it as a skin

and eye irritant. Therefore, it is prudent to handle ICBA as a potential irritant.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is recommended to prevent skin contact.

ICBA Disposal Procedures
The proper disposal of ICBA waste is critical to prevent environmental contamination and

ensure a safe laboratory environment. The following step-by-step guidance should be followed.

Experimental Protocol for ICBA Waste Disposal
Waste Segregation:

Collect all waste materials containing ICBA, including contaminated labware (e.g., pipette

tips, vials), unused product, and contaminated solvents, in a designated and clearly

labeled hazardous waste container.

Do not mix ICBA waste with other chemical waste streams unless compatibility has been

confirmed.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("Indene-C60

bisadduct"), and the approximate concentration and quantity of the waste.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.
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Ensure the storage area is well-ventilated and away from incompatible materials.

Disposal Request:

Once the waste container is full, or if it has been in storage for an extended period, contact

your institution's Environmental Health and Safety (EHS) department to arrange for proper

disposal.[1]

Follow all institutional and local regulations for hazardous waste pickup and disposal.[2][3]

Note on Non-Hazardous Classification: In the event that your institution's EHS department,

based on a specific SDS, classifies ICBA as non-hazardous, follow their guidelines for non-

hazardous chemical waste disposal.[4][5] This may involve disposal in regular laboratory trash

for solid waste, provided it is not contaminated with other hazardous materials. However, given

the conflicting safety information, treating it as hazardous waste is the more cautious approach.

Experimental Workflow: Fabrication of a P3HT:ICBA
Organic Solar Cell
To provide value beyond the product itself, this section details a common experimental

workflow involving ICBA: the fabrication of a bulk heterojunction organic solar cell.
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Caption: Workflow for the fabrication of a P3HT:ICBA based organic solar cell.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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